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Compound of Interest

Compound Name: 2-Chloro-6-fluorobenzaldehyde

Cat. No.: B137617 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-Chloro-6-fluorobenzaldehyde. Adherence to these procedures is critical for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
2-Chloro-6-fluorobenzaldehyde is a solid irritant that requires careful handling to avoid

adverse health effects. Key hazards include:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

In the event of exposure, immediate action is crucial.

First Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove all contaminated

clothing and shoes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

Ingestion
Do not induce vomiting. Clean the mouth with

water and seek immediate medical attention.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-Chloro-6-fluorobenzaldehyde to

prevent exposure.
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Protection Type Specific Recommendations

Hand Protection

While specific permeation data for 2-Chloro-6-

fluorobenzaldehyde is not available, general

guidance for halogenated organic compounds

and aldehydes suggests using Butyl rubber or

Viton® gloves for the best protection against this

chemical class.[2][3][4] Nitrile gloves may offer

some protection against chlorinated solvents,

but their effectiveness against this specific

compound is not established and should be

considered for splash protection only, with

immediate replacement if contact occurs.[5]

Always inspect gloves for integrity before use.

Eye/Face Protection

Wear chemical safety goggles that conform to

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield should be worn in

situations with a higher risk of splashing.

Skin and Body Protection

Wear a lab coat or chemical-resistant apron. For

tasks with a significant risk of exposure,

chemical-resistant coveralls may be necessary.

Ensure footwear is closed-toe.

Respiratory Protection

Work in a well-ventilated area, preferably within

a chemical fume hood. If handling large

quantities or if there is a risk of dust generation

and a fume hood is not available, a NIOSH-

approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.

Handling and Storage Protocol
Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure.
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Handling
Ventilation: Always handle 2-Chloro-6-fluorobenzaldehyde in a well-ventilated area, such

as a chemical fume hood, to minimize inhalation of dust or vapors.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.

Inert Atmosphere: For prolonged storage or sensitive reactions, consider handling under an

inert gas like argon or nitrogen to protect from moisture.[6]

Hygiene: Wash hands thoroughly after handling.

Storage
Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.

Incompatibilities: Store away from strong oxidizing agents, strong acids, strong bases, and

strong reducing agents.[6]

Moisture and Air: Protect from exposure to air and moisture.[6]

Spill Management Protocol
In the event of a spill, a prompt and safe response is critical.

Minor Spill (Small quantity in a controlled area)
Alert Personnel: Notify others in the immediate area.

Evacuate: If necessary, evacuate the immediate spill area.

Ventilate: Ensure the area is well-ventilated; use a fume hood if the spill is contained within it.

Don PPE: Wear the appropriate PPE as outlined in Section 2.

Containment: Gently cover the solid spill with an inert absorbent material like vermiculite or

sand to prevent dust from becoming airborne.[7]
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Collection: Carefully sweep or scoop the absorbed material into a labeled, sealable

hazardous waste container.[8] Do not use combustible materials like paper towels for

cleanup.[8]

Decontamination: Clean the spill area with soap and water, collecting the cleaning materials

as hazardous waste.[8]

Major Spill (Large quantity or outside a controlled area)
Evacuate: Immediately evacuate the laboratory and alert others.

Isolate: Close the doors to the affected area to contain any dust or vapors.

Contact Emergency Services: Notify your institution's Environmental Health and Safety

(EHS) department and, if necessary, the fire department.

Do Not Attempt to Clean: Do not attempt to clean up a major spill unless you are trained and

equipped to do so.

Disposal Plan
2-Chloro-6-fluorobenzaldehyde is a halogenated organic compound and must be disposed of

as hazardous waste in accordance with federal, state, and local regulations.

Waste Segregation and Collection
Designated Waste Container: Collect all waste containing 2-Chloro-6-fluorobenzaldehyde,

including contaminated PPE and cleanup materials, in a clearly labeled, sealed, and

compatible hazardous waste container for halogenated organic solids.[8][9]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "2-Chloro-6-fluorobenzaldehyde".

No Mixing: Do not mix halogenated waste with non-halogenated waste streams, acids,

bases, or oxidizers.[8]

Disposal Procedure
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Consult EHS: Contact your institution's EHS department for specific guidance on hazardous

waste pickup and disposal procedures.

Waste Manifest: Ensure all required waste disposal forms are completed accurately.

Incineration: The typical disposal method for halogenated organic waste is high-temperature

incineration at a licensed hazardous waste facility.[9]

Quantitative Data Summary
Property Value

CAS Number 387-45-1

Molecular Formula C₇H₄ClFO

Molecular Weight 158.56 g/mol

Appearance White solid

Melting Point 32-35 °C

Boiling Point 104-105 °C

Flash Point 102 °C (closed cup)

Occupational Exposure Limits
No data available. Handle with caution to

minimize exposure.[10][11]
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Workflow for Handling 2-Chloro-6-fluorobenzaldehyde
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Caption: A logical workflow for the safe handling of 2-Chloro-6-fluorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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